Cas no 2386514-33-4 (4-bromo-5-iodo-3-methyl-1,2-thiazole)

4-Bromo-5-iodo-3-methyl-1,2-thiazole is a halogenated heterocyclic compound featuring a thiazole core substituted with bromine, iodine, and a methyl group at the 4, 5, and 3 positions, respectively. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings. The presence of both bromine and iodine offers selective functionalization opportunities, enabling precise modifications of the thiazole ring. Its stability under standard conditions ensures ease of handling, while the electron-withdrawing effects of the halogens enhance its utility in nucleophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks.
4-bromo-5-iodo-3-methyl-1,2-thiazole structure
2386514-33-4 structure
Product Name:4-bromo-5-iodo-3-methyl-1,2-thiazole
CAS No:2386514-33-4
MF:C4H3BrINS
MW:303.946790933609
CID:6255871
PubChem ID:165765548
Update Time:2025-10-18

4-bromo-5-iodo-3-methyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5-iodo-3-methyl-1,2-thiazole
    • 2386514-33-4
    • EN300-19891358
    • Inchi: 1S/C4H3BrINS/c1-2-3(5)4(6)8-7-2/h1H3
    • InChI Key: OKSJFXILMBDZIO-UHFFFAOYSA-N
    • SMILES: IC1=C(C(C)=NS1)Br

Computed Properties

  • Exact Mass: 302.82143g/mol
  • Monoisotopic Mass: 302.82143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.1Ų

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Additional information on 4-bromo-5-iodo-3-methyl-1,2-thiazole

Recent Advances in the Application of 4-bromo-5-iodo-3-methyl-1,2-thiazole (CAS: 2386514-33-4) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-5-iodo-3-methyl-1,2-thiazole (CAS: 2386514-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic thiazole derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals. Recent studies have highlighted its potential as a key intermediate in the construction of complex molecular architectures targeting disease-relevant pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromo-5-iodo-3-methyl-1,2-thiazole in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's halogen-rich structure for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the thiazole core. The resulting compounds showed promising activity against B-cell malignancies, with several derivatives exhibiting IC50 values below 10 nM in biochemical assays.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the development of new antitubercular agents incorporating 4-bromo-5-iodo-3-methyl-1,2-thiazole as a central pharmacophore. The study revealed that the compound's ability to participate in halogen bonding interactions significantly enhanced binding affinity to Mycobacterium tuberculosis enoyl-ACP reductase, a validated drug target. The lead compound from this series demonstrated potent activity against drug-resistant TB strains (MIC = 0.12 μg/mL) with excellent selectivity over human cells.

The radiopharmaceutical applications of 4-bromo-5-iodo-3-methyl-1,2-thiazole have been explored in recent PET tracer development. A Nature Communications paper (2023) described its use as a precursor for 18F-labeled probes targeting fibroblast activation protein (FAP) in cancer imaging. The iodine atom at the 5-position allowed for straightforward radiohalogen exchange, while the bromine served as a handle for further functionalization. The resulting tracer showed high tumor uptake (SUVmax = 6.8 at 60 min post-injection) and excellent clearance from non-target tissues in preclinical models.

From a synthetic chemistry perspective, advances in the preparation and handling of 4-bromo-5-iodo-3-methyl-1,2-thiazole have been reported. A 2024 Organic Process Research & Development publication detailed an improved, scalable synthesis with enhanced safety profile and reduced metal catalyst loadings (Pd loading reduced to 0.5 mol%). The new protocol achieved 82% overall yield on multigram scale, addressing previous challenges with reproducibility and byproduct formation.

Ongoing research presented at the 2024 American Chemical Society National Meeting suggests expanding applications of this compound in PROTAC (proteolysis targeting chimera) design. The dual halogen functionality enables simultaneous attachment of target-binding and E3 ligase-recruiting moieties through orthogonal coupling strategies. Early results indicate successful degradation of several challenging targets, including KRAS G12C mutant protein, with DC50 values in the low nanomolar range.

In conclusion, 4-bromo-5-iodo-3-methyl-1,2-thiazole (2386514-33-4) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies demonstrating its utility across multiple therapeutic areas. The compound's unique reactivity profile and ability to participate in diverse chemical transformations position it as a key player in the development of next-generation pharmaceuticals. Future research directions likely include exploration of its use in covalent inhibitor design and as a platform for the development of bifunctional chemical probes.

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